Cas no 1226447-29-5 (N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide)

N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is a structurally distinct triazole-based compound featuring both chloro- and fluorophenyl substituents, which contribute to its unique physicochemical properties. The presence of the 1,2,3-triazole core enhances molecular stability and offers potential for selective interactions in biological or chemical systems. The carboxamide linkage and aromatic substitutions suggest utility in medicinal chemistry, particularly as a scaffold for targeting specific receptors or enzymes. Its well-defined structure allows for precise modifications, making it a valuable intermediate in pharmaceutical research. The compound's synthetic accessibility and functional group compatibility further support its application in drug discovery and development.

N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide structure

1226447-29-5 structure

Product Name:N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

CAS No:1226447-29-5

MF:C₁₇H₁₄ClFN₄O

MW:344.770665645599

CID:5401911

Update Time:2025-11-06

N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C17H14ClFN4O/c18-13-6-4-12(5-7-13)8-9-20-17(24)16-11-23(22-21-16)15-3-1-2-14(19)10-15/h1-7,10-11H,8-9H2,(H,20,24)
- InChI Key： BUFXEXAFLSBFSO-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC(F)=C2)C=C(C(NCCC2=CC=C(Cl)C=C2)=O)N=N1

Experimental Properties

Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 9.17±0.46(Predicted)

N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-4775-2μmol	N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1226447-29-5	2μmol	$57.0	2023-09-10
Life Chemicals	F3398-4775-5μmol	N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1226447-29-5	5μmol	$63.0	2023-09-10
Life Chemicals	F3398-4775-10μmol	N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1226447-29-5	10μmol	$69.0	2023-09-10
Life Chemicals	F3398-4775-20μmol	N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1226447-29-5	20μmol	$79.0	2023-09-10
Life Chemicals	F3398-4775-1mg	N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1226447-29-5	1mg	$54.0	2023-09-10
Life Chemicals	F3398-4775-2mg	N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1226447-29-5	2mg	$59.0	2023-09-10
Life Chemicals	F3398-4775-3mg	N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1226447-29-5	3mg	$63.0	2023-09-10
Life Chemicals	F3398-4775-4mg	N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1226447-29-5	4mg	$66.0	2023-09-10
Life Chemicals	F3398-4775-5mg	N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1226447-29-5	5mg	$69.0	2023-09-10
Life Chemicals	F3398-4775-10mg	N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1226447-29-5	10mg	$79.0	2023-09-10

N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913

Additional information on N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1226447-29-5)

N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1226447-29-5) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique triazole and carboxamide functional groups, exhibits potential applications in various therapeutic areas. Researchers are particularly interested in its molecular structure, which combines a 4-chlorophenyl and a 3-fluorophenyl moiety, contributing to its distinct pharmacological properties.

The compound's CAS number 1226447-29-5 serves as a unique identifier in chemical databases, facilitating its study and commercialization. In recent years, the demand for triazole-based compounds has surged due to their versatility in drug design, particularly in targeting enzymes and receptors. The inclusion of fluorine and chlorine atoms in the structure enhances its bioavailability and metabolic stability, making it a promising candidate for further research.

One of the most frequently asked questions about N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide revolves around its synthesis and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity and accurate characterization. Additionally, the compound's solubility and stability under various conditions are critical parameters for its potential formulation into pharmaceutical products.

Another hot topic in the scientific community is the potential therapeutic applications of CAS 1226447-29-5. Preliminary studies suggest that this compound may exhibit activity against certain biological targets, though further in vitro and in vivo studies are necessary to confirm these findings. The growing interest in personalized medicine and targeted therapies has further fueled research into compounds like this, which could be tailored to specific patient needs.

From a commercial perspective, N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is available through specialized chemical suppliers, often in quantities suitable for research purposes. Its molecular weight and chemical formula are key details for researchers looking to incorporate it into their studies. The compound's compatibility with various solvents and reagents is also a common query among chemists.

Environmental and safety considerations are paramount when handling CAS 1226447-29-5. While it is not classified as a hazardous material, standard laboratory precautions should be observed. The compound's MSDS (Material Safety Data Sheet) provides essential information on its handling, storage, and disposal, ensuring compliance with regulatory guidelines.

In conclusion, N-[2-(4-chlorophenyl)ethyl]-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide represents a fascinating area of research with potential implications for drug development. Its unique structural features and promising biological activity make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, we can expect to see more publications and patents referencing CAS No. 1226447-29-5.